Cas no 213749-64-5 (8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid)

8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid is a heterocyclic organic compound featuring a chromene core substituted with bromo, chloro, and carboxylic acid functional groups. This compound serves as a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. Its structural framework allows for further functionalization, making it useful in the synthesis of coumarin derivatives with potential biological applications. The presence of halogen substituents enhances reactivity in cross-coupling and nucleophilic substitution reactions. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined structure facilitates precise modifications for targeted chemical synthesis.
8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid structure
213749-64-5 structure
Product Name:8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid
CAS No:213749-64-5
MF:C10H4BrClO4
MW:303.493361473084
MDL:MFCD03406937
CID:242760
PubChem ID:2815850
Update Time:2025-06-18

8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylicacid, 8-bromo-6-chloro-2-oxo-
    • 8-bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid
    • 8-bromo-6-chloro-2-oxochromene-3-carboxylic acid
    • 8-BROMO-6-CHLOROCOUMARIN-3-CARBOXYLIC ACID
    • HMS1664I12
    • SR-01000003514
    • DTXSID30384663
    • 8-BROMO-6-CHLORO-2-OXO-2H-CHROMENE-3-CARBOXYLICACID
    • MFCD03406937
    • CCG-251863
    • AKOS005136880
    • CHEMBL1830822
    • AS-9724
    • FT-0715809
    • 213749-64-5
    • SR-01000003514-1
    • 8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid
    • MDL： MFCD03406937
    • Inchi： 1S/C10H4BrClO4/c11-7-3-5(12)1-4-2-6(9(13)14)10(15)16-8(4)7/h1-3H,(H,13,14)
    • InChI Key： PATFNWFBOLWPKS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC2C=C(C(=O)O)C(=O)OC=21)Cl

Computed Properties

  • Exact Mass: 301.89800
  • Monoisotopic Mass: 301.89815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 2.0±0.1 g/cm3
  • Melting Point: 206 °C
  • Boiling Point: 473.2±45.0 °C at 760 mmHg
  • Flash Point: 240.0±28.7 °C
  • Refractive Index: 1.675
  • PSA: 67.51000
  • LogP: 2.90710
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid Security Information

8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Bromo-6-chloro-2-oxo-2H-chromene-3-carboxylic acid Pricemore >>

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abcr
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abcr
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abcr
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